Mercuric thiocyanate Mercuric thiocyanate Mercury thiocyanate appears as an odorless white crystalline powder. Insoluble in water and denser than water. Hence sinks in water. Very toxic by inhalation and ingestion.
Brand Name: Vulcanchem
CAS No.: 592-85-8
VCID: VC0148001
InChI: InChI=1S/2CHNS.Hg/c2*2-1-3;/h2*3H;/q;;+2/p-2
SMILES: C(#N)[S-].C(#N)[S-].[Hg+2]
Molecular Formula: C-H-N-S.1/2Hg
Molecular Weight: 316.8 g/mol

Mercuric thiocyanate

CAS No.: 592-85-8

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VCID: VC0148001

Molecular Formula: C-H-N-S.1/2Hg

Molecular Weight: 316.8 g/mol

Mercuric thiocyanate - 592-85-8

CAS No. 592-85-8
Product Name Mercuric thiocyanate
Molecular Formula C-H-N-S.1/2Hg
Molecular Weight 316.8 g/mol
IUPAC Name mercury(2+);dithiocyanate
Standard InChI InChI=1S/2CHNS.Hg/c2*2-1-3;/h2*3H;/q;;+2/p-2
Standard InChIKey GBZANUMDJPCQHY-UHFFFAOYSA-L
SMILES C(#N)[S-].C(#N)[S-].[Hg+2]
Canonical SMILES C(#N)[S-].C(#N)[S-].[Hg+2]
Boiling Point Decomposes about 329.0° F (USCG, 1999)
Density 4 Approximately (USCG, 1999)
Flash Point greater than 250 °F (USCG, 1999)
Physical Description Mercury thiocyanate appears as an odorless white crystalline powder. Insoluble in water and denser than water. Hence sinks in water. Very toxic by inhalation and ingestion.
Description Mercury thiocyanate appears as an odorless white crystalline powder. Insoluble in water and denser than water. Hence sinks in water. Very toxic by inhalation and ingestion.
Related CAS 14099-12-8 (Parent)
Synonyms Hg(SCN)2, Thiocyanic acid mercury salt
PubChem Compound 11615
Last Modified Nov 12 2021
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